(Z)-6-((2-methylbenzyl)oxy)-2-(thiophen-2-ylmethylene)benzofuran-3(2H)-one

• IUPAC Name: (2Z)-6-[(2-methylphenyl)methoxy]-2-(thiophen-2-ylmethylidene)-1-benzofuran-3-one
• InChI: InChI=1S/C21H16O3S/c1-14-5-2-3-6-15(14)13-23-16-8-9-18-19(11-16)24-20(21(18)22)12-17-7-4-10-25-17/h2-12H,13H2,1H3/b20-12-
• InChI Key: WLWLOGRRDWUFRK-NDENLUEZSA-N
• Canonical SMILES: CC1=CC=CC=C1COC2=CC3=C(C=C2)C(=O)C(=CC4=CC=CS4)O3
• Isomeric SMILES: CC1=CC=CC=C1COC2=CC3=C(C=C2)C(=O)/C(=C/C4=CC=CS4)/O3
• Molecular Formula: C21H16O3S
• Molecular Weight: 348.4 g/mol

Description

(Z)-6-((2-methylbenzyl)oxy)-2-(thiophen-2-ylmethylene)benzofuran-3(2H)-one, also known as MBX-2982, is a novel compound that has gained significant interest in scientific research due to its potential therapeutic applications.

Scientific Research Applications

Synthesis and Structural Analysis

Compounds with structures related to (Z)-6-((2-methylbenzyl)oxy)-2-(thiophen-2-ylmethylene)benzofuran-3(2H)-one have been synthesized and analyzed to understand their complex formation and molecular architecture. For instance, the synthesis and characterization of coordination polymers with benzofuran and thiophene derivatives demonstrate diverse molecular architectures and potential applications in material science (Wang et al., 2015).

Photophysical Properties

Aurone derivatives structurally related to the compound of interest have been explored for their photophysical properties, including two-photon excited fluorescence. These properties suggest potential applications in bioimaging and photonic devices (Ma et al., 2013).

Luminescent Sensors

Zinc-based metal-organic frameworks derived from similar structural motifs have been developed as luminescent sensors. They demonstrate selective detection capabilities, which could be utilized in environmental monitoring and chemical sensing (Wang et al., 2019).

Molecular Interactions and Reactivity

Research into the reactivity of related benzofuran and thiophene compounds has provided insights into potential synthetic pathways and molecular interactions. These studies offer foundational knowledge for developing new chemical entities with tailored properties for various applications (Kandeel & Youssef, 2001).

Environmental and Biological Applications

The biodegradation of thiophene and benzofuran derivatives has been investigated, highlighting the microbial pathways involved in the degradation of such compounds. This research is crucial for understanding the environmental fate of these chemicals and developing bioremediation strategies (Dyreborg et al., 1996).